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Compound of Interest

Compound Name: Ganoderic acid L

Cat. No.: B15591369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ganoderic acid L is a naturally occurring triterpenoid found in the medicinal mushroom

Ganoderma lucidum. As a member of the diverse family of ganoderic acids, it contributes to the

renowned therapeutic properties of this fungus, which has been a cornerstone of traditional

medicine for centuries. This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and biological activities of Ganoderic acid L,

with a focus on presenting quantitative data and detailed experimental methodologies for the

scientific community.

Chemical Structure and Identification
Ganoderic acid L is a highly oxygenated lanostane-type triterpenoid. Its chemical identity is

established by its specific molecular formula, mass, and unique structural arrangement.

Table 1: Chemical Identification of Ganoderic Acid L
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Identifier Value Source

Molecular Formula C₃₀H₄₆O₈ [1]

Molecular Weight 534.69 g/mol [1]

CAS Number 102607-24-9 [1]

IUPAC Name

6-hydroxy-2-methyl-4-oxo-6-

{5,9,12-trihydroxy-2,6,6,11,15-

pentamethyl-17-

oxotetracyclo[8.7.0.0²,⁷.0¹¹,¹⁵]h

eptadec-1(10)-en-14-

yl}heptanoic acid

[1]

InChI Identifier

InChI=1S/C30H46O8/c1-

15(25(36)37)10-16(31)13-

29(6,38)20-12-22(35)30(7)24-

17(32)11-19-26(2,3)21(34)8-9-

27(19,4)23(24)18(33)14-

28(20,30)5/h15,17,19-

22,32,34-35,38H,8-14H2,1-

7H3,(H,36,37)

[1]

Physicochemical Properties
The physicochemical properties of Ganoderic acid L are crucial for its handling, formulation,

and pharmacokinetic behavior. While experimentally determined data for some properties are

limited, predicted values provide useful estimates.

Table 2: Physicochemical Properties of Ganoderic Acid L
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Property Value Method Source

Water Solubility 0.1 g/L Predicted (ALOGPS) [1]

logP 2.25 Predicted (ALOGPS) [1]

logP 1.58
Predicted

(ChemAxon)
[1]

logS -3.7 Predicted (ALOGPS) [1]

pKa (Strongest Acidic) 4.25
Predicted

(ChemAxon)
[1]

pKa (Strongest Basic) -0.81
Predicted

(ChemAxon)
[1]

Physiological Charge -1
Predicted

(ChemAxon)
[1]

Hydrogen Acceptor

Count
8

Predicted

(ChemAxon)
[1]

Hydrogen Donor

Count
5

Predicted

(ChemAxon)
[1]

Polar Surface Area 152.36 Å²
Predicted

(ChemAxon)
[1]

Rotatable Bond Count 6
Predicted

(ChemAxon)
[1]

Refractivity 141.28 m³·mol⁻¹
Predicted

(ChemAxon)
[1]

Polarizability 58.6 Å³
Predicted

(ChemAxon)
[1]

Number of Rings 4
Predicted

(ChemAxon)
[1]

Biological Activities and Signaling Pathways
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While specific quantitative data on the biological activities of Ganoderic acid L are not

extensively documented in publicly available literature, the broader class of ganoderic acids is

known to exhibit a wide range of pharmacological effects, including anti-cancer, anti-

inflammatory, and immunomodulatory activities.[2][3][4] These effects are often attributed to

their ability to modulate key cellular signaling pathways.

General Anti-inflammatory and Anti-cancer Mechanisms
of Ganoderic Acids
Ganoderic acids are known to exert their biological effects through the modulation of several

critical signaling pathways. A general understanding of these pathways provides a framework

for investigating the specific mechanisms of Ganoderic acid L.
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Figure 1: General signaling pathways modulated by ganoderic acids.
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Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Ganoderic acid L are

not readily available. However, based on general methods for the separation of ganoderic acids

from Ganoderma lucidum, a typical workflow can be outlined.

General Isolation and Purification Workflow
The isolation of ganoderic acids from the fruiting bodies of Ganoderma lucidum typically

involves several stages of extraction and chromatography.
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Figure 2: General workflow for the isolation of ganoderic acids.
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1. Extraction:

Dried and powdered fruiting bodies of Ganoderma lucidum are subjected to extraction with a

solvent such as ethanol, often at elevated temperatures to increase efficiency.[5]

The resulting extract is then concentrated under reduced pressure to yield a crude

triterpenoid mixture.[6]

2. Purification:

The crude extract is typically subjected to a series of chromatographic separations.

Solvent-solvent partitioning can be used for initial fractionation.

Silica gel column chromatography is commonly employed for further separation based on

polarity.[5]

Reverse-phase high-performance liquid chromatography (RP-HPLC) is a powerful technique

for the final purification of individual ganoderic acids.[5]

3. Structure Elucidation:

The structure of the isolated compound is determined using a combination of spectroscopic

techniques, including:

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR) to determine the

carbon-hydrogen framework.

Mass Spectrometry (MS) to determine the molecular weight and fragmentation pattern.[7]

[8]

Conclusion
Ganoderic acid L is a constituent of the medicinally important mushroom Ganoderma lucidum.

While its specific biological activities and mechanisms of action are not as extensively studied

as other members of the ganoderic acid family, the available data on its chemical structure and

predicted properties provide a solid foundation for future research. The general protocols for

isolation and the known signaling pathways modulated by related compounds offer valuable
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starting points for researchers and drug development professionals interested in exploring the

therapeutic potential of Ganoderic acid L. Further investigation is warranted to fully elucidate

its pharmacological profile and potential applications in medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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